Cas no 1373028-62-6 (tert-Butyl 6-oxo-2,5-diazaspiro[3.4]octane-2-carboxylate)

• Product Name: tert-Butyl 6-oxo-2,5-diazaspiro[3.4]octane-2-carboxylate
• CAS No: 1373028-62-6
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 4591871
• PubChem ID: 71306069
• Update Time: 2025-06-08

tert-Butyl 6-oxo-2,5-diazaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-oxo-2,5-diazaspiro[3.4]octane-2-carboxylate
• Tert-Butyl 6-Oxo-2,5-Diazaspiro[3.4]Octane-2-Carboxylate(WX100960)
• 2,5-Diazaspiro[3.4]octane-2-carboxylic acid, 6-oxo-, 1,1-dimethylethyl ester
• 6-Oxo-2,5-diaza-spiro[3.4]octane-2-carboxylic acid tert-butyl ester
• 2-Boc-2,5-diazaspiro[3.4]octan-6-one
• SCHEMBL20695440
• 1373028-62-6
• WS-01821
• EN300-1678420
• tert-butyl6-oxo-2,5-diazaspiro[3.4]octane-2-carboxylate
• ZB0493
• CS-0376819
• MFCD22209693
• SY316458
• W19412
• SB51786
• tert-Butyl 6-oxo-2,5-diazaspiro[3.4]octane-2-carboxylate

• MDL： MFCD22209693
• Inchi： 1S/C11H18N2O3/c1-10(2,3)16-9(15)13-6-11(7-13)5-4-8(14)12-11/h4-7H2,1-3H3,(H,12,14)
• InChI Key： CNVHZRFVBVFHKZ-UHFFFAOYSA-N
• SMILES： C1C2(CCC(=O)N2)CN1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-Butyl 6-oxo-2,5-diazaspiro[3.4]octane-2-carboxylate

tert-Butyl 6-oxo-2,5-diazaspiro[3.4]octane-2-carboxylate (CAS No. 1373028-62-6): A Comprehensive Overview

tert-Butyl 6-oxo-2,5-diazaspiro[3.4]octane-2-carboxylate (CAS No. 1373028-62-6) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its spirocyclic structure and the presence of a tert-butyl ester group, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The spirocyclic nature of tert-Butyl 6-oxo-2,5-diazaspiro[3.4]octane-2-carboxylate provides it with a rigid and conformationally constrained structure, which can enhance its binding affinity to specific biological targets. This structural feature is particularly advantageous in the design of small molecules that require high selectivity and potency.

Recent studies have highlighted the potential of tert-Butyl 6-oxo-2,5-diazaspiro[3.4]octane-2-carboxylate in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can act as a potent inhibitor of protein kinases, which are key enzymes involved in cell signaling and proliferation. This property makes it a promising lead compound for the development of anti-cancer drugs.

In addition to its anti-cancer potential, tert-Butyl 6-oxo-2,5-diazaspiro[3.4]octane-2-carboxylate has also been investigated for its neuroprotective effects. Studies have demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The tert-butyl ester group in tert-Butyl 6-oxo-2,5-diazaspiro[3.4]octane-2-carboxylate plays a crucial role in modulating its pharmacokinetic properties. This group can enhance the lipophilicity and stability of the compound, thereby improving its bioavailability and reducing its metabolic degradation. These characteristics are essential for ensuring that the compound reaches its intended target site in sufficient concentrations to exert its therapeutic effects.

From a synthetic perspective, tert-Butyl 6-oxo-2,5-diazaspiro[3.4]octane-2-carboxylate can be synthesized through a series of well-defined chemical reactions. The synthesis typically involves the formation of the spirocyclic core followed by functionalization to introduce the tert-butyl ester group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for further research and development.

The biological activity of tert-Butyl 6-oxo-2,5-diazaspiro[3.4]octane-2-carboxylate has been extensively studied using various in vitro and in vivo models. In cell-based assays, this compound has shown significant inhibition of cancer cell proliferation at low micromolar concentrations. Additionally, animal studies have demonstrated its ability to cross the blood-brain barrier and exert neuroprotective effects in models of neurodegenerative diseases.

The safety profile of tert-Butyl 6-oxo-2,5-diazaspiro[3.4]octane-2-carboxylate is another important aspect that has been evaluated in preclinical studies. Toxicology assessments have indicated that this compound exhibits low toxicity at therapeutic doses, which is a favorable attribute for any potential drug candidate.

In conclusion, tert-Butyl 6-oxo-2,5-diazaspiro[3.4]octane-2-carboxylate (CAS No. 1373028-62-6) is a promising compound with a diverse range of biological activities and favorable pharmacological properties. Its unique spirocyclic structure and tert-butyl ester group make it an attractive candidate for further development in various therapeutic areas, including oncology and neurology. Ongoing research continues to uncover new applications and optimize its potential as a future drug candidate.